![molecular formula C16H16IN3O2S B4619100 N-{[(5-iodo-2-pyridinyl)amino]carbonothioyl}-3-propoxybenzamide](/img/structure/B4619100.png)
N-{[(5-iodo-2-pyridinyl)amino]carbonothioyl}-3-propoxybenzamide
Overview
Description
N-{[(5-iodo-2-pyridinyl)amino]carbonothioyl}-3-propoxybenzamide is a useful research compound. Its molecular formula is C16H16IN3O2S and its molecular weight is 441.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.00080 g/mol and the complexity rating of the compound is 411. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
DNA Precursor Metabolism
3-Aminobenzamide (3AB), a similar compound, has been studied for its effects on DNA precursor metabolism. It was found that 3AB significantly influences the high-performance liquid chromatographic separation of deoxynucleosides derived from enzymatic digestion of cellular DNA, implying a potential impact on pyrimidine synthesis and de novo synthesis via the one-carbon pool (Milam, Thomas, & Cleaver, 1986).
Chemistry of (Amino)(Carboxy) Radicals
The study of (amino)(carboxy) radicals, closely related to N-{[(5-iodo-2-pyridinyl)amino]carbonothioyl}-3-propoxybenzamide, showed that these compounds could evolve from C-centered radical to ambidentate C,O-radicals. This insight into radical chemistry can be relevant in understanding the behavior of related compounds (Mahoney et al., 2015).
Nucleophilic Addition to Pyridinium Salts
The nucleophilic addition to pyridinium salts, a key process in the synthesis of various compounds including those similar to this compound, has been explored. This process is critical in the synthesis of complex molecules, offering pathways to create new pharmaceuticals and materials (Lemire, Grenon, Pourashraf, & Charette, 2004).
Anticorrosive Properties
In a different application, a study on the anticorrosive properties of a new epoxy monomer compound for steel in acidic solutions highlighted the significance of incorporating compounds like aminobenzamide. These studies contribute to the development of new materials with enhanced durability and resistance to corrosion (Dagdag et al., 2019).
Radioiodinated Ligands for γ-Emission Tomography
Research involving radioiodinated ligands for serotonin-5HT2-receptors has implications in the development of tracers for γ-emission tomography. This is particularly relevant for imaging and diagnostic purposes in medicine, demonstrating the versatility of compounds structurally related to this compound (Mertens et al., 1994).
Iodine-Catalyzed Synthesis in Ionic Liquids
The iodine-catalyzed synthesis of pyrrolo[1,2-a]quinazoline-3a-carboxylic acid derivatives in ionic liquids demonstrates the broad scope of chemical synthesis methods that can potentially apply to similar compounds. These methods are important for creating novel materials and drugs with specific properties (Zhang, Lu, Zhou, & Wang, 2013).
Properties
IUPAC Name |
N-[(5-iodopyridin-2-yl)carbamothioyl]-3-propoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16IN3O2S/c1-2-8-22-13-5-3-4-11(9-13)15(21)20-16(23)19-14-7-6-12(17)10-18-14/h3-7,9-10H,2,8H2,1H3,(H2,18,19,20,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEXWLUKVUFYGLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16IN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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